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Compound of Interest

Compound Name: Lansoprazole

Cat. No.: B1674482

For researchers, scientists, and drug development professionals, ensuring safe handling of
active pharmaceutical ingredients like Lansoprazole is paramount. Adherence to proper
personal protective equipment (PPE) protocols and disposal procedures minimizes the risk of
exposure and environmental contamination. Lansoprazole, particularly in powdered form, can
cause skin, eye, and respiratory irritation.[1][2] This guide provides essential, immediate safety
and logistical information for handling Lansoprazole in a laboratory setting.

Personal Protective Equipment (PPE) for Handling
Lansoprazole

The selection of appropriate PPE is critical and depends on the specific handling scenario. The
following table summarizes the recommended PPE for various laboratory activities involving
Lansoprazole.
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Compounding/Weighing Laboratory Research
PPE Item .
(Powder) (Solutions)

Double-gloving with
chemotherapy-rated nitrile or ) ) o

Gloves ] Single pair of nitrile gloves.
neoprene gloves is

recommended.[3]

Chemical splash-resistant

safety glasses or goggles with
Y9 9099 Standard safety glasses with

Eye Protection side protection. A face shield ] ]
o side shields.

may be appropriate in some

workplaces.[1]

A NIOSH- or CEN-certified

respirator should be used Generally not required when
Respiratory Protection when handling the powder working with solutions in a

outside of a containment well-ventilated area.

system.[1]

A disposable, polyethylene-
coated polypropylene gown

Lab Coat/Gown P y_p by g' A clean lab coat.[4]
that closes in the back is

recommended.[3]

Recommended when handling
Shoe Covers large quantities of powder orin  Not typically required.

case of a spill.

Procedural Guidance: Donning and Doffing of PPE

Proper technique for putting on (donning) and taking off (doffing) PPE is crucial to prevent
cross-contamination.

Donning PPE Workflow

The following diagram illustrates the correct sequence for donning PPE before handling
Lansoprazole powder.
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1. Shoe Covers

:

2. Gown/Lab Coat

:

3. Hair Cover/Bouffant Cap

:

4. Respirator/Mask

:

5. Goggles/Face Shield

:

6. Gloves (Outer Pair over Cuff)

Figure 1: PPE Donning Sequence

Click to download full resolution via product page

Figure 1: PPE Donning Sequence

Doffing PPE Workflow

To minimize exposure to contaminants when removing PPE, the following sequence should be
followed.
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1. Shoe Covers

:

2. Outer Gloves

:

3. Gown/Lab Coat

:

4. Goggles/Face Shield

:

5. Respirator/Mask

:

6. Inner Gloves

:

7. Wash Hands Thoroughly

Figure 2: PPE Doffing Sequence

Click to download full resolution via product page
Figure 2: PPE Doffing Sequence

Operational and Disposal Plans

A clear plan for the handling and disposal of Lansoprazole and contaminated materials is
essential for laboratory safety and environmental protection.
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Engineering Controls

Whenever possible, engineering controls should be the primary method of exposure control.
When handling Lansoprazole powder, use of a chemical fume hood or a powder containment
hood is highly recommended to minimize inhalation exposure.[5]

Spill Management

In the event of a spill of Lansoprazole powder, the following steps should be taken:

o Evacuate non-essential personnel from the area.

o Don appropriate PPE, including respiratory protection.

e Cover the spill with an absorbent material to prevent the powder from becoming airborne.

o Carefully sweep or vacuum the material into a designated hazardous waste container. Avoid

dry sweeping which can generate dust.
o Clean the spill area with a suitable detergent and water.

» Dispose of all contaminated materials as hazardous waste.

Disposal Plan

All Lansoprazole waste and materials contaminated with Lansoprazole should be considered
hazardous waste and disposed of according to institutional and local regulations.

The following diagram outlines the general disposal workflow for Lansoprazole waste.
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Contaminated PPE Unused Lansoprazole Powder/Solution Contaminated Labware
(Gloves, Gown, etc.) P (Beakers, Vials, etc.)

Waste %eneration

Segregate into Labeled
Hazardous Waste Containers

Store in a Designated
Secure Waste Accumulation Area

:

Arrange for Pickup by
Certified Hazardous Waste Vendor

l

Incineration at a

Permitted Facility

Figure 3: Lansoprazole Waste Disposal
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Figure 3: Lansoprazole Waste Disposal

Contaminated sharps, such as needles and syringes, must be placed in a designated sharps
container that is puncture-resistant and leak-proof. All waste containers must be clearly labeled
as "Hazardous Drug Waste" or as required by local regulations.[3] Empty containers of
Lansoprazole should also be disposed of as hazardous waste, as they may retain product
residue.[6] It is the responsibility of the user to determine if the waste meets the criteria for
hazardous waste at the time of disposal.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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